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Compound of Interest

Compound Name: Licarbazepine-D4

Cat. No.: B602593 Get Quote

In-Depth Technical Guide: Licarbazepine-D4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, molecular

weight, and analytical methodologies related to Licarbazepine-D4. It is intended to serve as a

valuable resource for researchers and professionals engaged in drug development and

metabolic studies.

Core Data Presentation
Quantitative data for Licarbazepine-D4 is summarized in the table below, offering a clear and

concise reference for its fundamental properties.
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Parameter Value Source

Molecular Formula C₁₅H₁₀D₄N₂O₂ [1]

Molecular Weight 258.31 g/mol [1][2][3]

Exact Mass 258.130634677 Da [2][3]

CAS Number 1020719-39-4 [1][2]

Synonyms

10,11-Dihydro-10-hydroxy

Carbamazepine-d4,

[2H4]-10,11-Dihydro-10-

hydroxycarbamazepine

[2][3]

Chemical Structure
The chemical structure of Licarbazepine-D4 is presented below. The deuterium atoms are

strategically placed on the aromatic ring, providing a stable isotopic label for use in metabolic

and pharmacokinetic studies.
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Mechanism of Action of Licarbazepine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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